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Compound of Interest

Compound Name:
Benzenamine, 4-

(difluoromethyl)-2-methoxy-

Cat. No.: B12331694

Get Quote

Part 1: Chemical Identity & Structural Analysis[1]
4-(Difluoromethyl)-2-methoxyaniline is a rational design intermediate used in medicinal

chemistry to modulate lipophilicity and metabolic stability.[1] It belongs to the class of

difluoromethyl-substituted anilines, where the difluoromethyl group (-CHF

) acts as a lipophilic hydrogen bond donor, often serving as a bioisostere for hydroxyl (-OH) or
thiol (-SH) groups, or as a metabolically robust alternative to a methyl group.[1]
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Property Detail

Systematic Name 4-(Difluoromethyl)-2-methoxyaniline

IUPAC Name 4-(Difluoromethyl)-2-methoxybenzenamine

Alternative Names

4-Amino-3-methoxy-

-difluorotoluene; 4-Amino-3-methoxybenzal

fluoride

Molecular Formula

C

H

F

NO

Molecular Weight 173.16 g/mol

SMILES COc1cc(C(F)F)ccc1N

InChI Key
Not standardized in public databases; derived

from structure.[1][2][3][4][5]

CAS Number
Not widely indexed. (See Precursor CAS below

for sourcing).[1]

Precursor CAS 90151-40-9 (4-Amino-3-methoxybenzaldehyde)

Parent CAS 49658-26-6 (4-(Difluoromethyl)aniline)

Note on Availability: While the specific CAS for the 4,2-isomer is not listed in common public

catalogs (PubChem, ChemSpider), the compound is readily accessible via the deoxyfluorination

of its aldehyde precursor, 4-Amino-3-methoxybenzaldehyde (CAS 90151-40-9).[1]
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Part 2: Synthesis & Experimental Protocols
The most robust synthetic route involves the deoxyfluorination of the corresponding aldehyde.

[1] This method is preferred over direct difluoromethylation of aryl halides due to milder

conditions and higher regioselectivity.[1]

Primary Route: Deoxyfluorination of 4-Amino-3-
methoxybenzaldehyde[1]
Reaction Logic: The carbonyl oxygen of the aldehyde is exchanged for two fluorine atoms

using a nucleophilic fluorinating agent (e.g., DAST or Deoxo-Fluor).[1] The amino group may

require protection (e.g., Boc) to prevent side reactions, although direct fluorination is possible

under controlled conditions.[1]

Step-by-Step Protocol:

Starting Material: 4-Amino-3-methoxybenzaldehyde (1.0 eq).[1]

Protection (Optional but Recommended):

React with Boc

O (1.1 eq) and TEA in DCM to yield tert-butyl (4-formyl-2-methoxyphenyl)carbamate.[1]

Fluorination:

Dissolve the intermediate in anhydrous Dichloromethane (DCM) under N

atmosphere.

Cool to 0°C.

Slowly add DAST (Diethylaminosulfur trifluoride) (1.5 eq) or Deoxo-Fluor (1.2 eq).[1]

Caution: Reaction is exothermic.[1]

Workup:

Stir at room temperature for 2–4 hours. Monitor by TLC/LCMS.[1]
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Quench carefully with saturated NaHCO

(gas evolution: CO

).[1]

Extract with DCM, dry over Na

SO

, and concentrate.[1]

Deprotection:

Treat with TFA/DCM (1:1) to remove the Boc group.[1]

Neutralize to obtain 4-(Difluoromethyl)-2-methoxyaniline.[1]

Alternative Route: Radical Difluoromethylation
For labs lacking the aldehyde precursor, a radical cross-coupling approach using the aryl iodide

is viable.[1]

Substrate: 4-Iodo-2-methoxyaniline.

Reagent: Sodium difluoromethanesulfinate (HCF

SO

Na).[1]

Catalyst: CuI / Phenanthroline system.[1]

Conditions: Oxidative radical coupling.[1]

Synthesis Workflow Diagram
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Pathway Legend
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Dashed: Alternative Route

Click to download full resolution via product page

Figure 1: Synthetic pathways for 4-(Difluoromethyl)-2-methoxyaniline. The aldehyde route

(blue) is standard; the iodide route (red) is alternative.[1]

Part 3: Medicinal Chemistry Applications[1]
The "Magic Methyl" vs. Difluoromethyl Effect
In drug design, replacing a methyl group (-CH

) or a methoxy group (-OCH

) with a difluoromethyl group (-CHF

) often improves the pharmacological profile.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12331694/docs?utm_src=pdf-body-img#4-difluoromethyl-2-methoxyaniline-technical-profile-synthesis-guide-1
https://www.smolecule.com/products/s1923086
https://www.smolecule.com/products/s1923086
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12331694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Methyl (-CH

)

Difluoromethyl (-
CHF

)

Impact on Drug
Design

H-Bonding None Donor (Weak)

The C-H bond in CHF

is polarized by

fluorine, allowing it to

act as a weak H-bond

donor to protein

carbonyls [1].[1]

Lipophilicity (LogP) High Moderate

CHF

is less lipophilic than

CF

but more lipophilic

than CH

OH, balancing

solubility and

permeability.[1]

Metabolic Stability Low (Oxidation prone) High

The C-F bond blocks

metabolic oxidation at

the benzylic position,

extending half-life (

).[1]

Electronic Effect Electron Donating Electron Withdrawing

Reduces the pKa of

the aniline nitrogen,

potentially reducing

toxicity associated

with quinone-imine

formation.[1]

Bioisosterism
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The -CHF

group is considered a lipophilic bioisostere for:

Hydroxyl (-OH): Similar H-bond donor capability but better membrane permeability.[1]

Thiol (-SH): Sterically and electronically similar.[1]

Part 4: Safety & Handling
Hazard Classification (Predicted based on Anilines/Fluorides):

Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (H301/H311/H331).[1]

Anilines can cause methemoglobinemia.[1]

Skin/Eye Irritation: Causes serious eye irritation (H319) and skin irritation (H315).[1]

Specific Hazard:Hydrogen Fluoride (HF) generation.[1]

Warning: When using DAST/Deoxo-Fluor reagents during synthesis, trace HF may be

present.[1] Use calcium gluconate gel as a safety precaution.[1]

Storage:

Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Protect from light and moisture (aniline oxidation leads to darkening).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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